Cas no 1207045-12-2 (1-(2,3-dihydro-1H-indol-1-yl)-2-{[1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}ethan-1-one)

• Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-{[1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}ethan-1-one
• CAS No: 1207045-12-2
• MF: C₂₂H₂₃N₃O₂S
• MW: 393.501923799515
• CID: 5452285
• PubChem ID: 49671571
• Update Time: 2025-06-03

1-(2,3-dihydro-1H-indol-1-yl)-2-{[1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F2964-1430
• 2-((1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone
• 1-(2,3-dihydroindol-1-yl)-2-[1-ethyl-5-(4-methoxyphenyl)imidazol-2-yl]sulfanylethanone
• 1207045-12-2
• 1-(2,3-dihydro-1H-indol-1-yl)-2-{[1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}ethan-1-one
• AKOS024477089
• 1-(2,3-Dihydro-1H-indol-1-yl)-2-[[1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]ethanone

• Inchi： 1S/C22H23N3O2S/c1-3-24-20(17-8-10-18(27-2)11-9-17)14-23-22(24)28-15-21(26)25-13-12-16-6-4-5-7-19(16)25/h4-11,14H,3,12-13,15H2,1-2H3
• InChI Key： WLDZBNXQZKUFAO-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CC1)CSC1N(CC)C(C2=CC=C(OC)C=C2)=CN=1

Computed Properties

• Exact Mass: 393.15109816g/mol
• Monoisotopic Mass: 393.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 651.1±65.0 °C(Predicted)
• pka: 4.41±0.34(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2,3-dihydro-1H-indol-1-yl)-2-{[1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}ethan-1-one

Research Briefing on 1-(2,3-dihydro-1H-indol-1-yl)-2-{[1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}ethan-1-one (CAS: 1207045-12-2)

Recent studies on the compound 1-(2,3-dihydro-1H-indol-1-yl)-2-{[1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}ethan-1-one (CAS: 1207045-12-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indole and imidazole moieties, has shown promising activity in modulating specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its interactions with target proteins. Preliminary findings suggest that it exhibits high affinity for certain kinase enzymes, which play a critical role in cell signaling and proliferation. This property positions it as a potential candidate for the development of kinase inhibitors, particularly in the context of cancer therapy.

In vitro studies have demonstrated the compound's efficacy in inhibiting the growth of various cancer cell lines, with notable selectivity towards certain subtypes. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to map its binding interactions, providing valuable insights into its structural-activity relationship. These findings are instrumental in guiding further optimization efforts to enhance its potency and reduce off-target effects.

Pharmacokinetic evaluations have also been conducted to assess the compound's bioavailability and metabolic stability. Early results indicate favorable absorption and distribution profiles, although challenges remain in optimizing its half-life and minimizing potential toxicity. These studies are crucial for advancing the compound through preclinical development stages.

In addition to its therapeutic potential, the compound has been explored for its utility as a chemical probe in basic research. Its ability to selectively modulate specific biological targets makes it a valuable tool for studying complex signaling networks and identifying new drug targets. This dual applicability underscores its significance in both applied and fundamental research.

Looking ahead, ongoing research aims to further characterize the compound's safety and efficacy profiles through comprehensive in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications. The continued exploration of this molecule holds promise for addressing unmet medical needs in oncology and beyond.